Cas no 158170-45-7 (O-{1-4-(trifluoromethyl)phenylethyl}hydroxylamine)

O-{1-[4-(Trifluoromethyl)phenyl]ethyl}hydroxylamine is a specialized hydroxylamine derivative featuring a trifluoromethylphenyl moiety, which enhances its utility in synthetic organic chemistry. The trifluoromethyl group imparts electron-withdrawing properties, making this compound valuable for nucleophilic reactions and as a building block in pharmaceutical and agrochemical synthesis. Its structural design allows for selective functionalization, particularly in the preparation of N-alkoxyamines or as an intermediate in the synthesis of bioactive molecules. The compound’s stability under controlled conditions and compatibility with various reaction protocols underscore its versatility in advanced chemical applications. Proper handling and storage are recommended due to its potential reactivity.
O-{1-4-(trifluoromethyl)phenylethyl}hydroxylamine structure
158170-45-7 structure
Product Name:O-{1-4-(trifluoromethyl)phenylethyl}hydroxylamine
CAS No:158170-45-7
MF:C9H10F3NO
MW:205.17701292038
MDL:MFCD30597468
CID:2779847
PubChem ID:15789475
Update Time:2025-06-07

O-{1-4-(trifluoromethyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-4-(trifluoromethyl)phenylethyl}hydroxylamine
    • EN300-1945989
    • RBKJJNGSXYHINU-UHFFFAOYSA-N
    • DTXSID20578332
    • SCHEMBL8760929
    • 158170-45-7
    • O-{1-[4-(Trifluoromethyl)phenyl]ethyl}hydroxylamine
    • MDL: MFCD30597468
    • Inchi: 1S/C9H10F3NO/c1-6(14-13)7-2-4-8(5-3-7)9(10,11)12/h2-6H,13H2,1H3
    • InChI Key: RBKJJNGSXYHINU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C)ON)(F)F

Computed Properties

  • Exact Mass: 205.07144843g/mol
  • Monoisotopic Mass: 205.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

O-{1-4-(trifluoromethyl)phenylethyl}hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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